Cas no 1806919-74-3 (Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806919-74-3
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4869002
• Update Time: 2025-05-23

Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-7(16)3-5-2-6(4-14)9(11)15-8(5)10(12)13/h2,10H,3H2,1H3
• InChI Key： FJGAQBWRLWDKDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806919-74-3)

Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806919-74-3) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. Its molecular structure, featuring a chloro substitution at the 2-position and an ester group at the 5-position, makes it a versatile intermediate for synthetic chemistry.

In recent years, the demand for fluorinated pyridines like Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as a precursor for herbicides and pesticides, aligning with the global push for sustainable agriculture. The compound's cyano group also opens avenues for heterocyclic transformations, a hot topic in medicinal chemistry for drug discovery.

The synthesis of Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate involves multi-step reactions, including halogenation and esterification, which are frequently discussed in academic forums. Its CAS No. 1806919-74-3 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in patent filings and R&D projects. Environmental concerns have also driven interest in its degradation pathways, a trending subtopic in green chemistry.

From an industrial perspective, this compound's scalability and purity are critical for commercial viability. Analytical techniques such as HPLC and NMR are routinely employed to validate its structure, a detail frequently queried by quality control professionals. The difluoromethyl moiety, in particular, is a focus due to its role in enhancing lipophilicity—a key factor in agrochemical formulations.

Emerging trends in AI-driven molecular design have further spotlighted Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate as a candidate for virtual screening. Computational chemists explore its binding affinity to target proteins, a niche yet growing area in precision agriculture. This aligns with searches for "pyridine derivatives in crop science" and "fluorine in agrochemicals," which rank high in scientific search engines.

Regulatory compliance is another hot-button issue. While not classified as hazardous, the compound's handling requires adherence to Good Laboratory Practices (GLP), a term often paired with its CAS number in regulatory queries. Its metabolite analysis is also pivotal for environmental risk assessments, a topic gaining traction in EU and EPA guidelines.

In summary, Methyl 2-chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806919-74-3) represents a convergence of agrochemical innovation and advanced synthetic methodologies. Its multifaceted applications—from pesticide development to computational modeling—ensure its continued relevance in both academic and industrial spheres, making it a compound worth monitoring in evolving scientific landscapes.